Calcium;oxotungsten

• Molecular Formula: CaOW+2
• Molecular Weight: 239.92 g/mol
• IUPAC Name: calcium;oxotungsten
• InChI: InChI=1S/Ca.O.W/q+2
• InChI Key: KCLXWRMRFTWGKH-UHFFFAOYSA-N
• Canonical SMILES: O=[W].[Ca+2]

Description

Calcium;oxotungsten is a complex inorganic compound that combines calcium and oxotungsten ions. This compound is notable for its unique properties and potential applications in various scientific fields. Understanding its synthesis, reactions, and applications can provide valuable insights into its utility and behavior.

Preparation Methods

Synthetic Routes and Reaction Conditions: Calcium;oxotungsten can be synthesized through high-pressure techniques that facilitate the formation of exotic compounds1. The process involves subjecting calcium and tungsten oxides to extreme pressures, which alters their chemical bonding and results in the formation of this compound1.

Industrial Production Methods: Industrial production of this compound typically involves the controlled reaction of calcium and tungsten oxides under high-pressure conditions. This method ensures the consistent quality and purity of the compound, making it suitable for various applications.

Chemical Reactions Analysis

Types of Reactions: Calcium;oxotungsten undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions23. These reactions are influenced by the specific conditions and reagents used in the process.

Common Reagents and Conditions: Common reagents for these reactions include strong oxidizing and reducing agents, as well as various solvents and catalysts. The reaction conditions, such as temperature and pressure, play a crucial role in determining the outcome of these reactions.

Major Products Formed: The major products formed from these reactions include various tungsten oxides, calcium oxides, and other intermediate compounds. These products can be further processed or utilized in different applications.

Scientific Research Applications

Calcium;oxotungsten has several scientific research applications, including its use in chemistry, biology, medicine, and industry45. In chemistry, it can serve as a catalyst or a precursor for other compounds. In biology and medicine, it may have potential uses in drug delivery systems or as a component in medical imaging. In industry, it can be used in the production of advanced materials and coatings.

Mechanism of Action

The mechanism by which calcium;oxotungsten exerts its effects involves its interaction with specific molecular targets and pathways6. The compound may bind to certain enzymes or receptors, leading to the activation or inhibition of biological processes. Understanding these mechanisms can help in developing new applications and improving existing ones.

Comparison with Similar Compounds

Calcium;oxotungsten is unique compared to other similar compounds due to its specific combination of calcium and oxotungsten ions1. Similar compounds include calcium oxalate, calcium tungstate, and other calcium-tungsten complexes. These compounds may have different properties and applications, highlighting the uniqueness of this compound.

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